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Compound of Interest

Compound Name: SLV-317

Cat. No.: B10825905

For researchers, scientists, and drug development professionals, the proper disposal of
chemical compounds is a critical component of laboratory safety and environmental
responsibility. This document provides a comprehensive overview of the recommended
procedures for the disposal of SLV-317, a neurokinin-1 (NK1) receptor antagonist utilized in
research and development. Adherence to these guidelines is essential to ensure a safe
laboratory environment and compliance with regulatory standards.

SLV-317 is identified by the following CAS numbers: 393183-40-9 (dihydrochloride salt) and
393101-98-9 (free base). While a specific Safety Data Sheet (SDS) for SLV-317 is not publicly
available, the following disposal procedures are based on best practices for handling research-
grade chemical compounds. It is imperative to consult your institution's specific safety protocols
and the compound's SDS, which should be obtained from the supplier, before handling and
disposal.

Hazard and Safety Summary

The following table summarizes the potential hazards and safety precautions associated with
SLV-317, based on its intended use in a laboratory setting. This information is intended as a
general guide and should be supplemented with a formal risk assessment.
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Hazard Category

Description

Recommended
Precautions

Health Hazards

As a biologically active
compound, SLV-317 may have
unknown toxicological
properties. Potential routes of
exposure include inhalation,
ingestion, and skin or eye

contact.

Wear appropriate Personal
Protective Equipment (PPE),
including safety glasses, a lab
coat, and chemical-resistant
gloves. Handle in a well-
ventilated area or a fume
hood.

Physical Hazards

The physical and chemical
properties of SLV-317 in solid
form are not fully characterized
in publicly available literature.
Assume it may be a

combustible solid.

Avoid creating dust. Store
away from heat, sparks, and

open flames.

Environmental Hazards

The environmental impact of
SLV-317 has not been
determined. As a precaution, it
should be considered
potentially harmful to aquatic

life.

Do not dispose of down the
drain or in general waste.
Prevent release into the

environment.

Step-by-Step Disposal Protocol

The proper disposal of SLV-317, like any research chemical, must be conducted in a manner
that ensures the safety of laboratory personnel and minimizes environmental impact. The
following step-by-step protocol outlines the general procedure for chemical waste disposal.

1. Waste ldentification and Segregation:

» Solid Waste: Collect all solid waste contaminated with SLV-317, including unused
compound, contaminated lab supplies (e.g., weighing paper, pipette tips, gloves), in a
designated, clearly labeled hazardous waste container.

e Liquid Waste: If SLV-317 is dissolved in a solvent, the resulting solution must be disposed of
as hazardous liquid waste. The waste container must be compatible with the solvent used.
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Do not mix incompatible waste streams.
e Sharps Waste: Any sharps (e.g., needles, razor blades) contaminated with SLV-317 must be
disposed of in a designated, puncture-resistant sharps container.

2. Waste Container Labeling:

o All waste containers must be clearly labeled with the words "Hazardous Waste."

e The label must include the full chemical name ("SLV-317" and the names of any solvents),
the approximate concentration and quantity of the waste, and the date the container was
started.

o Use your institution's specific hazardous waste labels if provided.

3. Storage of Waste:

o Store hazardous waste containers in a designated, secure area away from general
laboratory traffic.

o Ensure containers are tightly sealed to prevent leaks or spills.

» Store liquid waste in secondary containment to contain any potential leaks.

4. Waste Pickup and Disposal:

o Follow your institution's established procedures for requesting a hazardous waste pickup
from the Environmental Health and Safety (EHS) department.

¢ Do not attempt to dispose of chemical waste through standard municipal waste or sewer
systems.

Experimental Workflow for Chemical Waste
Disposal

The following diagram illustrates the logical workflow for the proper management and disposal
of chemical waste in a laboratory setting.
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Caption: Workflow for the safe disposal of laboratory chemical waste.

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b10825905?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10825905?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

By adhering to these procedures, researchers can ensure the safe and responsible disposal of
SLV-317, contributing to a culture of safety and environmental stewardship within the scientific
community. Always prioritize safety and consult your institution's specific guidelines.

 To cite this document: BenchChem. [Essential Guidance for the Safe Disposal of SLV-317].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10825905#slv-317-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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